Cas no 1804422-96-5 (2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde
• CAS No: 1804422-96-5
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4878101
• Update Time: 2025-06-29

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F2N2O/c1-5-2-6(4-14)8(9(10)11)7(3-12)13-5/h2,4,9H,1H3
• InChI Key： XTRRTHMRIDALMF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C)C=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde

Introduction to 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde (CAS No. 1804422-96-5)

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde, identified by its CAS number 1804422-96-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a methyl group, alongside the aldehyde functionality at the 4-position, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde (CAS No. 1804422-96-5) positions it as a versatile building block for the synthesis of more complex molecules. The cyano group (-CN) introduces a polar electron-withdrawing effect, enhancing reactivity in nucleophilic addition reactions, while the difluoromethyl group (-CF₂) contributes to metabolic stability and lipophilicity, which are critical factors in drug design. The methyl group (-CH₃) at the 6-position further modulates electronic properties, influencing interactions with biological targets. The aldehyde group (-CHO) serves as a reactive handle for further functionalization via condensation reactions or oxidation pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. Specifically, compounds featuring the difluoromethyl moiety have shown promise in enhancing drug efficacy and reducing susceptibility to metabolic degradation. The incorporation of this group into 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde (CAS No. 1804422-96-5) suggests its utility in developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors, which are widely used in oncology treatments. Pyridine-based kinase inhibitors have demonstrated success in clinical trials due to their ability to modulate intracellular signaling pathways involved in cell proliferation and survival. The structural features of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde (CAS No. 1804422-96-5) align well with the requirements for high-affinity binding to target kinases, making it an attractive candidate for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of small molecules with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to optimize the structure of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde (CAS No. 1804422-96-5) for improved bioavailability and target engagement. These computational approaches have accelerated the drug discovery process by allowing rapid screening of virtual libraries before experimental validation.

The aldehyde functionality at the 4-position of this compound provides a convenient site for further chemical modifications. For instance, condensation reactions with hydrazines or amino acids can yield Schiff bases or peptidomimetics, respectively, which are known for their biological activities. Additionally, oxidation of the aldehyde group can produce carboxylic acids or esters, expanding its utility as an intermediate in synthetic pathways.

The influence of substituents on electronic and steric properties has been extensively studied in relation to drug design principles known as "rule of five." The presence of both electron-withdrawing groups (such as the cyano and difluoromethyl groups) and alkyl substituents (like the methyl group) in 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde (CAS No. 1804422-96-5) suggests that it may exhibit optimal balance between lipophilicity and polarizability, which are key determinants of oral bioavailability.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxaldehyde (CAS No. 1804422-96-5) represents a promising candidate for pharmaceutical applications due to its unique structural features and potential biological activities. Its role as an intermediate in synthesizing kinase inhibitors and other therapeutic agents underscores its importance in modern medicinal chemistry research. As computational methods continue to refine drug discovery processes, compounds like this one are likely to play an increasingly significant role in developing next-generation medications.